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Compound of Interest

Compound Name: Antiblaze 100

Cat. No.: B7774406

This guide provides a comprehensive cost-performance analysis of Antiblaze 100, a
chlorinated phosphate ester flame retardant, in its primary commercial application: flexible
polyurethane foam. The performance of Antiblaze 100 is objectively compared with a key
halogenated alternative, Tris(1,3-dichloro-2-propyl) phosphate (TDCPP), and a common
halogen-free alternative, Ammonium Polyphosphate (APP). This analysis is intended for
researchers, scientists, and professionals in drug development and material science to make
informed decisions on flame retardant selection.

Executive Summary

Antiblaze 100 is an effective flame retardant for flexible polyurethane foam, demonstrating the
ability to reduce the peak heat release rate during combustion. Its performance is comparable
to other chlorinated phosphate esters like TDCPP, which has been a widely used flame
retardant in similar applications.[1][2][3] While quantitative cost data for Antiblaze 100 is not
readily available in the public domain, halogenated flame retardants are generally considered
more cost-effective than many halogen-free alternatives.[4] Halogen-free options, such as
Ammonium Polyphosphate (APP), are gaining traction due to environmental and health
concerns associated with some halogenated compounds, and they can offer competitive flame
retardant performance, often through a different mechanism of action (char formation).[5][6]
The selection of an appropriate flame retardant will depend on a balance of factors including
performance requirements, cost considerations, and regulatory landscapes.
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Data Presentation: Quantitative Performance

Comparison

The following tables summarize key flammability performance data for Antiblaze 100 and its

alternatives in polyurethane foam. It is important to note that the data is compiled from different

studies and the base polyurethane foam formulations may vary, which can influence the

results.

Table 1: Cone Calorimetry Data for Flame Retardants in Flexible Polyurethane Foam (FPUR)

Loading Level

Peak Heat Release

Flame Retardant (php*) Rate (pHRR) Reference
AL (kWim2)

Antiblaze 100 37 439 [7]

Control (No FR) 0 >600 (typical) [8]

*php: parts per hundred of polyol

Table 2: Flammability Data for Halogen-Free Alternative (APP) in Rigid Polyurethane Foam

(RPUF)
. Limiting

Flame Loading Level .

Oxygen Index UL-94 Rating Reference
Retardant (wt%)

(LOI) (%)
Ammonium
Polyphosphate 10 26.5 HF-1 [51[9]
(APP)
Control (No FR) 0 20.6 HBF [9]

Note: Data for APP is in Rigid Polyurethane Foam (RPUF) and may not be directly comparable
to FPUR. HF-1 and HBF are ratings for horizontal burning tests of foamed materials.[10]

Experimental Protocols
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Detailed methodologies for the key experiments cited are crucial for the interpretation and
replication of results.

Cone Calorimetry (ASTM E1354)

The cone calorimeter test is a small-scale method to determine the heat release rate and other
flammability characteristics of materials.[11][12][13]

Methodology:

e Specimen Preparation: A 100 mm x 100 mm specimen of the polyurethane foam with a
maximum thickness of 50 mm is prepared. The specimen should be representative of the
final product.

» Conditioning: The specimen is conditioned to a constant mass in a controlled environment of
23°C and 50% relative humidity.

e Mounting: The specimen is wrapped in aluminum foil, leaving the top surface exposed, and
placed in a sample holder.

o Test Procedure: The mounted specimen is placed horizontally on a load cell under a conical
radiant heater. The test is conducted at a specific heat flux, typically 35 kW/mz2 or 50 kW/m?2
for polyurethane foams. A spark igniter is positioned above the specimen to ignite the
pyrolysis gases.

o Data Collection: During the test, the mass of the specimen is continuously recorded. The
oxygen concentration and flow rate in the exhaust duct are measured to calculate the heat
release rate based on the oxygen consumption principle. Smoke production is measured
using a laser photometer system.

o Key Parameters Measured:

[e]

Time to ignition (TTI)

o

Peak Heat Release Rate (pHRR)

[¢]

Total Heat Release (THR)
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o Mass Loss Rate (MLR)
o Effective Heat of Combustion (EHC)

o Smoke Production Rate (SPR) and Total Smoke Production (TSP)

Vertical Burn Test (UL 94)

The UL 94 standard includes several tests to determine the flammability of plastic materials.
For foams, the vertical burning test (V-0, V-1, V-2) is a common evaluation.[10][14][15][16]

Methodology:

e Specimen Preparation: A rectangular specimen of the foam of a specified dimension (e.g.,
125 mm x 13 mm) is prepared.

» Conditioning: Specimens are conditioned for a set period at a controlled temperature and
humidity.

o Test Procedure: The specimen is held vertically by a clamp at its upper end. A calibrated
burner flame is applied to the lower end of the specimen for 10 seconds and then removed.

e Observations and Classification:

[e]

The duration of flaming after the first flame application is recorded.

o

The duration of afterglow is recorded.

[¢]

Whether flaming drips ignite a cotton patch placed below the specimen is observed.

[¢]

The flame is reapplied for another 10 seconds, and the same observations are made.
» Classification Criteria:
o V-0: Burning stops within 10 seconds after each flame application; no flaming drips.

o V-1: Burning stops within 30 seconds after each flame application; no flaming drips.
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o V-2: Burning stops within 30 seconds after each flame application; flaming drips that ignite
the cotton are allowed.
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Caption: Flame retardancy mechanism of Antiblaze 100.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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